Biotin-VAD-FMK

• CAS No.: 1135688-15-1
• Product Name: Biotin-VAD-FMK
• Molecular Formula: C₃₀H₄₉FN₆O₈S
• Molecular Weight: 672.8 g/mol
• IUPAC Name: methyl (3S)-3-[[(2S)-2-[[(2S)-2-[6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexanoylamino]-3-methylbutanoyl]amino]propanoyl]amino]-5-fluoro-4-oxopentanoate
• Standard InChI: InChI=1S/C30H49FN6O8S/c1-17(2)26(29(43)33-18(3)28(42)34-19(21(38)15-31)14-25(41)45-4)36-24(40)12-6-5-9-13-32-23(39)11-8-7-10-22-27-20(16-46-22)35-30(44)37-27/h17-20,22,26-27H,5-16H2,1-4H3,(H,32,39)(H,33,43)(H,34,42)(H,36,40)(H2,35,37,44)/t18-,19-,20-,22-,26-,27-/m0/s1
• Standard InChIKey: MOQLQMKJGYKHCT-VRKQFSAKSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CC(=O)OC)C(=O)CF)NC(=O)[C@H](C(C)C)NC(=O)CCCCCNC(=O)CCCC[C@H]1[C@@H]2[C@H](CS1)NC(=O)N2
• SMILES: CC(C)C(C(=O)NC(C)C(=O)NC(CC(=O)OC)C(=O)CF)NC(=O)CCCCCNC(=O)CCCCC1C2C(CS1)NC(=O)N2
• Canonical SMILES: CC(C)C(C(=O)NC(C)C(=O)NC(CC(=O)OC)C(=O)CF)NC(=O)CCCCCNC(=O)CCCCC1C2C(CS1)NC(=O)N2
• Description: Biotin-VAD-FMK is a cell permeable, irreversible biotin-labeled caspase inhibitor, used to identify active caspases in cell lysates.
• Sequence: VAX
• Reference: [1]. Li J, et al. Nitric oxide suppresses apoptosis via interrupting caspase activation and mitochondrial dysfunction in cultured hepatocytes. J Biol Chem. 1999 Jun 11;274(24):17325-33.[2]. Samraj AK, et al. Loss of caspase-9 reveals its essential role for caspase-2 activation and mitochondrial membranedepolarization. Mol Biol Cell. 2007 Jan;18(1):84-93.
• PubChem Compound: 25108682
• Last Modified: Nov 11 2021